2-(3-nitrophenyl)-2-oxoethyl 5-chloro-2-hydroxybenzoate

• IUPAC Name: [2-(3-nitrophenyl)-2-oxoethyl] 5-chloro-2-hydroxybenzoate
• InChI: InChI=1S/C15H10ClNO6/c16-10-4-5-13(18)12(7-10)15(20)23-8-14(19)9-2-1-3-11(6-9)17(21)22/h1-7,18H,8H2
• InChI Key: HJKNBIXPLHRGJD-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=CC(=C1)[N+](=O)[O-])C(=O)COC(=O)C2=C(C=CC(=C2)Cl)O
• Molecular Formula: C15H10ClNO6
• Molecular Weight: 335.69 g/mol

Description

2-(3-nitrophenyl)-2-oxoethyl 5-chloro-2-hydroxybenzoate is a chemical compound that is part of a broader class of organic compounds known for their diverse range of properties and applications in various fields such as materials science, pharmaceuticals, and organic chemistry. This compound, like others in its family, is characterized by its molecular structure which includes nitrophenyl and chlorohydroxybenzoate groups.

Synthesis Analysis

The synthesis of similar compounds typically involves the reaction of phenacyl bromide derivatives with nitrobenzoic acids in the presence of potassium or sodium carbonate in a DMF medium at room temperature. The structural confirmation is obtained through IR and single-crystal X-ray diffraction studies (C. S. Chidan Kumar et al., 2014).

Molecular Structure Analysis

The molecular structure is often elucidated using techniques such as FT-IR, NBO analysis, and single-crystal X-ray diffraction. The vibrational wavenumbers are typically computed using HF and DFT methods. The geometrical parameters derived from XRD studies usually agree with those calculated using DFT, indicating the accuracy of the structural analysis (C. S. Chidan Kumar et al., 2014).